Cas no 650628-11-8 (4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine)

4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine structure
650628-11-8 structure
Product Name:4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine
CAS No:650628-11-8
MF:C12H9ClN4
MW:244.679660558701
CID:408431
PubChem ID:2049314
Update Time:2025-04-19

4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-methylphenyl)-
    • 4-chloro-1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidine
    • 4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine
    • SCHEMBL840324
    • 650628-11-8
    • AB00674257-01
    • 4-chloro-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
    • AKOS000267497
    • DTXSID90365913
    • F1386-0046
    • 4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine
    • 4-CHLORO-1-(M-TOLYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
    • MDL: MFCD03030405
    • Inchi: 1S/C12H9ClN4/c1-8-3-2-4-9(5-8)17-12-10(6-16-17)11(13)14-7-15-12/h2-7H,1H3
    • InChI Key: DLHSWXBXKPTYSR-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NN(C2=NC=N1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 244.05177
  • Monoisotopic Mass: 244.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine Pricemore >>

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